1-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)-1H-pyrazole

• IUPAC Name: 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyrazole
• InChI: InChI=1S/C11H16BF3N2O2/c1-9(2)10(3,4)19-12(18-9)8-7(11(13,14)15)6-16-17(8)5/h6H,1-5H3
• InChI Key: YTSMMXDPJAXANM-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=NN2C)C(F)(F)F
• Molecular Formula: C11H16BF3N2O2
• Molecular Weight: 276.07 g/mol
• CAS RN: 1970184-05-4

Description

1-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)-1H-pyrazole, also known as Methyl Boroxine (MBX), is a boron-containing compound that has been widely used in scientific research. MBX is a potent inhibitor of proteasome, a cellular complex responsible for the degradation of intracellular proteins, and has been found to have potential therapeutic applications in cancer treatment and other diseases.

Scientific Research Applications

Synthesis and Characterization

• The compound has been a focus in synthesis and characterization studies, particularly for its potential as a raw substitute material in chemical reactions. For instance, a study by Liao et al. (2022) utilized a similar compound, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, in synthesis, confirming its structure through various spectroscopic techniques and X-ray diffraction. This emphasizes its role in developing new organic compounds (Liao et al., 2022).

• Yang et al. (2021) investigated a similar compound, 1-(2-Bromobenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, focusing on its synthesis and molecular structure. Their work, involving spectroscopic methods and X-ray diffraction, contributed to understanding the chemical properties and potential applications of this class of compounds in chemical synthesis (Yang et al., 2021).

Chemical Properties and Analysis

• Research by Huang et al. (2021) on compounds with a dioxaborolan-2-yl group, including methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate, highlighted their significance in understanding the chemical properties and conformational analysis of such molecules. This work aids in comprehending the physicochemical properties essential for scientific applications (Huang et al., 2021).

• In a study by Kong et al. (2016), Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate was synthesized, highlighting the compound's role as an intermediate in biologically active compounds. Their research adds to the understanding of its synthesis and potential use in developing new pharmacologically active molecules (Kong et al., 2016).